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Compound of Interest

Compound Name: SD-36

Cat. No.: B10820887

Essential Safety and Handling Guide for SD-36

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling the STAT3 degrader, SD-36. The
following procedures and data are compiled to ensure the safe handling, storage, and disposal
of this compound.

Hazard Identification and Safety Precautions

SD-36 is a chemical compound that requires careful handling in a laboratory setting. While one
Safety Data Sheet (SDS) classifies it as not a hazardous substance or mixture, another
indicates specific dangers.[1][2] It is prudent to handle it with the care required for hazardous
chemicals.

GHS Hazard Statements: H315 (Causes skin irritation), H318 (Causes serious eye damage),
H335 (May cause respiratory irritation).[1]

Signal Word: Danger([1]
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Hazard Statement

Description

Precautionary Statement

H315

Causes skin irritation

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

H318

Causes serious eye damage

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER or doctor/physician.

H335

May cause respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340+P312: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER or doctor/physician if

you feel unwell.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling SD-36 to

minimize exposure and ensure personal safety.[2]
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PPE Category

Specification

Eye Protection

Safety goggles with side-shields.

Hand Protection

Protective gloves.

Skin and Body Protection

Impervious clothing.

Respiratory Protection

Suitable respirator.

First Aid Measures

In case of exposure to SD-36, follow these first aid measures immediately.[2]

Exposure Route

First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately
flush eyes with large amounts of water,
separating eyelids to ensure adequate flushing.

Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.

Relocate to fresh air immediately. If breathing is

Inhalation difficult, provide cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth resuscitation.
_ Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician.

Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are critical for maintaining the stability of

SD-36 and ensuring a safe laboratory environment.

Handling:

e Avoid inhalation, contact with eyes, and skin.[2]
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» Avoid the formation of dust and aerosols.[2]

e Use only in areas with appropriate exhaust ventilation.[2]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[2]

Keep away from direct sunlight and sources of ignition.[2]

Recommended storage temperature is -80°C, stored under nitrogen.[2]

Shipping at room temperature is acceptable for periods of less than 2 weeks.[2]
Disposal:

o Dispose of the substance in accordance with prevailing country, federal, state, and local
regulations.[2]

» Contaminated materials should be decontaminated by scrubbing with alcohol before
disposal.[2]

Spillage and Containment

In the event of a spill, follow these procedures to contain and clean up the material.

Personal Precautions:

Use full personal protective equipment.[2]

Avoid breathing vapors, mist, dust, or gas.[2]

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]
Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[2]
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o Keep the product away from drains or water courses.[2]
Methods for Cleaning Up:

» Absorb solutions with a finely-powdered liquid-binding material (e.g., diatomite, universal
binders).[2]

o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

» Dispose of contaminated material according to disposal guidelines.[2]

Experimental Protocols

While specific experimental protocols for the use of SD-36 will vary depending on the research,
the following general guidelines should be followed based on its properties as a STAT3
degrader.

Cell-Based Assays:

¢ SD-36 has been shown to promote >90% degradation of STAT3 in the MOLM-16 cell line
after a 4-hour treatment at 250 nM and =50% degradation in SU-DHL, DEL, and KI-JK cell
lines after a 7-hour treatment at the same concentration.[3]

e Anegative control, SD-36Me, which is deficient in recruiting the E3 ligase, can be used to
verify the specific degradation activity of SD-36.[3]

Safe Handling Workflow for SD-36

The following diagram illustrates the key steps for the safe handling of SD-36 in a laboratory
setting.
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Caption: Workflow for the safe handling and disposal of SD-36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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